Cas no 243971-25-7 (Benzoic acid, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis-)

• Product Name: Benzoic acid, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis-
• CAS No: 243971-25-7
• MF: C₂₉H₁₈F₆O₄S₂
• MW: 608.571246623993
• CID: 4545840
• PubChem ID: 25258087
• Update Time: 2025-04-24

Benzoic acid, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis(5-methyl-4,2-thiophenediyl)]bis-
• 243971-25-7
• 4,4'-(4,4'-(Perfluorocyclopent-1-ene-1,2-diyl)bis(5-methylthiophene-4,2-diyl))dibenzoic acid

• Inchi： 1S/C29H18F6O4S2/c1-13-19(11-21(40-13)15-3-7-17(8-4-15)25(36)37)23-24(28(32,33)29(34,35)27(23,30)31)20-12-22(41-14(20)2)16-5-9-18(10-6-16)26(38)39/h3-12H,1-2H3,(H,36,37)(H,38,39)
• InChI Key： SFJKQDCKVHDXJM-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)SC(C3=CC=C(C=C3)C(O)=O)=C2)C(F)(F)C(F)(F)C(F)(F)C=1C1=C(C)SC(C2=CC=C(C=C2)C(O)=O)=C1

Computed Properties

• Exact Mass: 608.05507037Da
• Monoisotopic Mass: 608.05507037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 131Ų